2-(1,2-dimethyl-1H-indol-3-yl)-N-(3,5-dimethylphenyl)-2-oxoacetamide

• IUPAC Name: 2-(1,2-dimethylindol-3-yl)-N-(3,5-dimethylphenyl)-2-oxoacetamide
• InChI: InChI=1S/C20H20N2O2/c1-12-9-13(2)11-15(10-12)21-20(24)19(23)18-14(3)22(4)17-8-6-5-7-16(17)18/h5-11H,1-4H3,(H,21,24)
• InChI Key: DZKUILLTBJMCDJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)C(=O)C2=C(N(C3=CC=CC=C32)C)C)C
• Molecular Formula: C20H20N2O2
• Molecular Weight: 320.4 g/mol

Description

2-(1,2-dimethyl-1H-indol-3-yl)-N-(3,5-dimethylphenyl)-2-oxoacetamide is a compound that has gained attention in the scientific community due to its potential applications in research. This compound is a derivative of indole, which is a heterocyclic organic compound that is widely distributed in nature. The synthesis of 2-(1,2-dimethyl-1H-indol-3-yl)-N-(3,5-dimethylphenyl)-2-oxoacetamide has been studied extensively, and the compound has been found to have a variety of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Biological Evaluation of Indol-3-yl-oxoacetamides

Indol-3-yl-oxoacetamides, including compounds like 2-(1,2-dimethyl-1H-indol-3-yl)-N-(3,5-dimethylphenyl)-2-oxoacetamide, have been synthesized and evaluated for their potential biological activities. A study by Moldovan et al. (2017) focused on the synthesis of a series of indol-3-yl-oxoacetamides to explore their affinity towards cannabinoid receptor type 2 (CB2). The fluorinated derivative from this series emerged as a potent and selective CB2 ligand, showcasing the therapeutic potential of these compounds in receptor-targeted treatments (Moldovan, Deuther-Conrad, Horti, & Brust, 2017).

Marine Derived Indol-3-yl-oxoacetamides and Serotonin Modulation

In another significant study, Ibrahim et al. (2017) synthesized compounds based on the 2-(1H-indol-3-yl)-N,N-dimethyl-2-oxoacetamide scaffold, inspired by marine indole alkaloids. These compounds were evaluated for their in vitro and in vivo antidepressant and sedative activities. The study revealed that certain derivatives exhibited significant antidepressant-like action and sedative activity, mediated via interaction with serotonin receptors, indicating the vast potential of indol-3-yl-oxoacetamides in the development of new therapeutic agents for mood disorders (Ibrahim et al., 2017).

Antimicrobial Applications of Indol-3-yl-oxoacetamides

Debnath and Ganguly (2015) synthesized a series of indol-3-yl-oxoacetamide derivatives and evaluated their antimicrobial efficacy against various pathogenic microorganisms. Some of these derivatives displayed promising antibacterial and antifungal activities, highlighting the potential of indol-3-yl-oxoacetamides in addressing antimicrobial resistance and the development of new antimicrobial agents (Debnath & Ganguly, 2015).